Cas no 22906-19-0 (Benzene, [1-(methylthio)propyl]-)

• Product name: Benzene, [1-(methylthio)propyl]-
• CAS No: 22906-19-0
• MF: C₁₀H₁₄S
• MW: 166.28316
• CID: 1412517
• PubChem ID: 562419

Benzene, [1-(methylthio)propyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [1-(methylthio)propyl]-
• (1-(Methylthio)propyl)benzene
• 22906-19-0
• SCHEMBL13654815
• methyl(1-phenylpropyl)sulfane
• HFFXYIAJXCLEPG-UHFFFAOYSA-N
• [1-(Methylsulfanyl)propyl]benzene #

• Inchi： InChI=1S/C10H14S/c1-3-10(11-2)9-7-5-4-6-8-9/h4-8,10H,3H2,1-2H3
• InChI Key： HFFXYIAJXCLEPG-UHFFFAOYSA-N
• SMILES： CCC(C1=CC=CC=C1)SC

Computed Properties

• Exact Mass: 166.08172
• Monoisotopic Mass: 166.08162162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 95
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0